Cas no 1385696-51-4 (4-(Cyclobutylmethyl)oxan-4-amine)

• Product Name: 4-(Cyclobutylmethyl)oxan-4-amine
• CAS No: 1385696-51-4
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 4983120
• Update Time: 2025-06-12

4-(Cyclobutylmethyl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclobutylmethyl)oxan-4-amine

• Inchi： 1S/C10H19NO/c11-10(4-6-12-7-5-10)8-9-2-1-3-9/h9H,1-8,11H2
• InChI Key： DGGUXINCECYIIH-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)(CC1CCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(Cyclobutylmethyl)oxan-4-amine

Introduction to 4-(Cyclobutylmethyl)oxan-4-amine (CAS No. 1385696-51-4)

4-(Cyclobutylmethyl)oxan-4-amine, also known by its CAS number 1385696-51-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a versatile scaffold that plays a crucial role in the development of various therapeutic agents. The unique structural features of 4-(Cyclobutylmethyl)oxan-4-amine make it an intriguing candidate for the design and synthesis of novel drugs with potential applications in treating a wide range of diseases.

The chemical structure of 4-(Cyclobutylmethyl)oxan-4-amine consists of a piperidine ring substituted with a cyclobutylmethyl group at the 4-position. This substitution imparts specific physicochemical properties that can influence the compound's biological activity, pharmacokinetics, and pharmacodynamics. The cyclobutylmethyl group, in particular, adds steric bulk and hydrophobicity, which can enhance the compound's ability to interact with specific biological targets.

Recent studies have explored the potential therapeutic applications of 4-(Cyclobutylmethyl)oxan-4-amine. One notable area of research is its use as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs. GPCRs are involved in various physiological processes, including neurotransmission, hormone signaling, and immune responses. By modulating these receptors, 4-(Cyclobutylmethyl)oxan-4-amine could potentially be used to treat conditions such as pain, inflammation, and neurological disorders.

In addition to its potential as a GPCR modulator, 4-(Cyclobutylmethyl)oxan-4-amine has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that can contribute to the development and progression of various diseases. Preclinical studies have shown that 4-(Cyclobutylmethyl)oxan-4-amine can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the treatment of inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-(Cyclobutylmethyl)oxan-4-amine is another important aspect that has been studied extensively. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and can cross the blood-brain barrier, which is essential for its potential use in central nervous system (CNS) disorders. Furthermore, the compound shows low toxicity and minimal side effects in preclinical models, suggesting its safety profile is suitable for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(Cyclobutylmethyl)oxan-4-amine in humans. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic effects in patients with chronic pain and inflammatory conditions. These findings have sparked interest from pharmaceutical companies and researchers alike, leading to increased investment in the development of this compound.

Beyond its therapeutic applications, 4-(Cyclobutylmethyl)oxan-4-amine has also been studied for its potential use as a research tool. Its unique chemical structure makes it an ideal ligand for probing GPCR function and signaling pathways. By using this compound in biochemical assays and cellular models, researchers can gain valuable insights into the mechanisms underlying receptor activation and downstream signaling events.

In conclusion, 4-(Cyclobutylmethyl)oxan-4-amine (CAS No. 1385696-51-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its potential as a GPCR modulator, anti-inflammatory agent, and research tool highlights its significance in advancing our understanding of biological processes and developing new therapeutic strategies. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in both academic research and clinical practice.